![molecular formula C14H11F4O3P B3930960 2,2,2-trifluoro-1-(4-fluorophenyl)ethyl hydrogen phenylphosphonate](/img/structure/B3930960.png)
2,2,2-trifluoro-1-(4-fluorophenyl)ethyl hydrogen phenylphosphonate
Overview
Description
2,2,2-trifluoro-1-(4-fluorophenyl)ethyl hydrogen phenylphosphonate, also known as TFPP, is a chemical compound that has gained attention in scientific research due to its unique properties and potential applications. TFPP is a phosphonate ester that contains both fluorine and phenyl groups, making it a useful tool in various fields of research. In
Mechanism of Action
The mechanism of action of 2,2,2-trifluoro-1-(4-fluorophenyl)ethyl hydrogen phenylphosphonate is not well understood, but it is believed to involve the formation of covalent bonds with target molecules. This compound contains both a phosphonate ester and a phenyl group, which makes it a potential inhibitor of enzymes and other biological molecules. Studies have shown that this compound can inhibit the activity of certain enzymes, such as acetylcholinesterase, by forming a covalent bond with the active site of the enzyme.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects in laboratory experiments. For example, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a critical role in the nervous system. This inhibition can lead to increased levels of acetylcholine, which can have both positive and negative effects on the body. This compound has also been shown to have anti-inflammatory and antioxidant properties, which could make it a potential therapeutic agent for a variety of diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,2,2-trifluoro-1-(4-fluorophenyl)ethyl hydrogen phenylphosphonate in laboratory experiments is its unique chemical and physical properties. This compound contains both a fluorine and phenyl group, which makes it a useful tool for a variety of applications. Additionally, this compound is relatively easy to synthesize in high yields and purity, making it a cost-effective reagent. However, one limitation of using this compound is its potential toxicity. This compound has been shown to have cytotoxic effects on certain cell lines, which could limit its use in certain experiments.
Future Directions
There are many potential future directions for research on 2,2,2-trifluoro-1-(4-fluorophenyl)ethyl hydrogen phenylphosphonate. One area of interest is the development of new materials based on this compound, such as polymers and coatings. Another area of interest is the development of new therapeutic agents based on this compound, such as anti-inflammatory or antioxidant drugs. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential applications in various fields of research.
Scientific Research Applications
2,2,2-trifluoro-1-(4-fluorophenyl)ethyl hydrogen phenylphosphonate has been used in a variety of scientific research applications due to its unique chemical and physical properties. One of the most promising applications of this compound is in the field of organic synthesis, where it has been used as a reagent for the preparation of various organic compounds. This compound has also been used as a ligand in coordination chemistry, where it has shown excellent selectivity and affinity for certain metal ions. Additionally, this compound has been used in the development of new materials, such as polymers and coatings, due to its unique fluorine and phenyl groups.
properties
IUPAC Name |
phenyl-[2,2,2-trifluoro-1-(4-fluorophenyl)ethoxy]phosphinic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11F4O3P/c15-11-8-6-10(7-9-11)13(14(16,17)18)21-22(19,20)12-4-2-1-3-5-12/h1-9,13H,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZTBXNRUCKJMNZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)P(=O)(O)OC(C2=CC=C(C=C2)F)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11F4O3P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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